REACTION_CXSMILES
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C[Mg]I.Br[C:5]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:6]=1[CH:7]=[CH:8][N:9]=[CH:10]2.O.[CH3:16]C(OCC)=O>CCOCC.Cl[Ni]1(Cl)[P](C2C=CC=CC=2)(C2C=CC=CC=2)CCC[P]1(C1C=CC=CC=1)C1C=CC=CC=1>[CH3:16][C:5]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:6]=1[CH:7]=[CH:8][N:9]=[CH:10]2 |^1:29,45|
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[Mg]I
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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21 g
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Type
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reactant
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Smiles
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BrC1=C2C=CN=CC2=CC=C1
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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O
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Name
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product
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Quantity
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8.4 g
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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400 mg
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Type
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catalyst
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Smiles
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Cl[Ni]1([P](CCC[P](C2=CC=CC=C2)1C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)Cl
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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obtained by the method
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Type
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TEMPERATURE
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Details
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under reflux for 5 days
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Duration
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5 d
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Type
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TEMPERATURE
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Details
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to cool
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Type
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CUSTOM
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Details
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The organic phase was separated
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Type
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WASH
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Details
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washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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to yield an oil, chromatography of which on silica gel
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Type
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WASH
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Details
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a 5-50% ether in hexane elution gradient
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Type
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CUSTOM
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Details
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provided the
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Name
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Type
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Smiles
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CC1=C2C=CN=CC2=CC=C1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |